Cas no 2229580-53-2 (2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine
• CAS No: 2229580-53-2
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 6270183
• PubChem ID: 165964681
• Update Time: 2025-07-22

2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine
• [2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropyl]methanamine
• EN300-1739391
• 2229580-53-2

• Inchi： 1S/C15H20N2/c1-14(2)9-15(14,10-16)13-8-11-6-4-5-7-12(11)17(13)3/h4-8H,9-10,16H2,1-3H3
• InChI Key： WIVZBKIOXNWRKL-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine

2,2-Dimethyl-1-(1-Methyl-1H-Indol-2-yl)cyclopropylmethanamine (CAS No. 2229580-53-2): A Comprehensive Overview

2,2-Dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine (CAS No. 2229580-53-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

2,2-Dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine is a derivative of indole with a cyclopropyl ring and a dimethyl group attached to the methanamine moiety. The compound's molecular formula is C₁₆H₁₉N₃, and it has a molecular weight of 245.34 g/mol. The presence of the indole ring, which is a common structural motif in many biologically active compounds, contributes to its potential pharmacological properties. The cyclopropyl ring adds steric hindrance and rigidity to the molecule, which can influence its binding affinity to specific receptors.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions. Its melting point is reported to be around 105°C, and it is stable under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, as these can potentially degrade the compound.

Synthesis Methods

The synthesis of 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine involves several steps and can be achieved through different routes. One common approach involves the reaction of 1-methylindole with a suitable cyclopropanation reagent followed by N-methylation. For instance, the cyclopropanation step can be carried out using Simmons-Smith reagents or other cyclopropanation methods such as the reaction with diazomethane or carbene equivalents.

A recent study published in the Journal of Organic Chemistry (JOC) described an efficient one-pot synthesis method that combines the cyclopropanation and N-methylation steps using readily available starting materials. This method not only simplifies the synthetic process but also improves the overall yield and purity of the final product. The use of green chemistry principles in this synthesis route further enhances its applicability in large-scale production.

Biological Activities and Therapeutic Potential

2,2-Dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors play crucial roles in various physiological processes, including mood regulation, sleep, and appetite control. Compounds that modulate these receptors have shown promise in treating conditions such as depression, anxiety disorders, and sleep disorders.

A study published in the European Journal of Medicinal Chemistry (EJMC) reported that 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine exhibits high affinity for serotonin 5-HT₆ receptors with an IC₅₀ value of 0.8 nM. This high affinity suggests that the compound could be a potent ligand for these receptors and may have therapeutic potential in treating cognitive disorders associated with serotonin dysregulation.

In addition to its serotonin receptor modulating properties, 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine has also been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings indicate that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Future Directions

The promising preclinical results of 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine have led to increased interest in its clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data from these trials suggest that the compound is well-tolerated at doses up to 50 mg/kg with no significant adverse effects reported.

The next phase of clinical trials will focus on evaluating the efficacy of 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine in specific patient populations with conditions such as depression, anxiety disorders, and inflammatory diseases. These trials will provide valuable insights into the therapeutic potential of the compound and help guide future drug development efforts.

In conclusion, 2,2-dimethyl-1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine (CAS No. 2229580-53-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.